Cas no 103347-70-2 (2-Naphthalenol, 7-amino-1,3-dichloro-5,6,7,8-tetrahydro-)

2-Naphthalenol, 7-amino-1,3-dichloro-5,6,7,8-tetrahydro-, is a halogenated tetrahydro-naphthalene derivative with a functional amino group, offering versatility in synthetic applications. Its unique structure, combining a chloro-substituted aromatic core with a saturated ring system, makes it a valuable intermediate in pharmaceuticals, agrochemicals, and specialty chemical synthesis. The presence of both amino and hydroxyl groups enhances its reactivity, enabling selective modifications for targeted molecular frameworks. High purity and stability under controlled conditions ensure consistent performance in complex reactions. This compound is particularly useful in constructing heterocyclic systems and as a precursor for dyes or biologically active molecules, demonstrating broad utility in research and industrial processes.

2-Naphthalenol, 7-amino-1,3-dichloro-5,6,7,8-tetrahydro- structure

103347-70-2 structure

Product Name:2-Naphthalenol, 7-amino-1,3-dichloro-5,6,7,8-tetrahydro-

CAS No:103347-70-2

MF:C₁₀H₁₁Cl₂NO

MW:232.106440782547

CID:4388708

Update Time:2026-04-10

2-Naphthalenol, 7-amino-1,3-dichloro-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

- 2-Naphthalenol, 7-amino-1,3-dichloro-5,6,7,8-tetrahydro-

Computed Properties

Exact Mass: 231.021769g/mol
Monoisotopic Mass: 231.021769g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 232.1g/mol
XLogP3: 2.6
Topological Polar Surface Area: 46.2Å²

2-Naphthalenol, 7-amino-1,3-dichloro-5,6,7,8-tetrahydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-24818544-1.0g	7-amino-1,3-dichloro-5,6,7,8-tetrahydronaphthalen-2-ol	103347-70-2	95%	1.0g	$0.0	2023-01-23

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Additional information on 2-Naphthalenol, 7-amino-1,3-dichloro-5,6,7,8-tetrahydro-

2-Naphthalenol, 7-amino-1,3-dichloro-5,6,7,8-tetrahydro-

The compound 2-Naphthalenol, 7-amino-1,3-dichloro-5,6,7,8-tetrahydro- (CAS NO 103347-70-2) is a naphthol derivative with unique structural features that have garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound incorporates a naphthalene ring system, which is known for its aromatic properties, combined with functional groups such as an amino group (-NH2) and chlorine atoms (Cl), positioned at specific locations to create a highly customized chemical entity.

Naphthol derivatives are widely studied due to their potential pharmacological activities. The presence of the amino group in 7-amino-1,3-dichloro-5,6,7,8-tetrahydro-2-naphthalenol suggests that this compound may exhibit nitrogen-containing heterocyclic chemistry, which is often associated with biological activity. Additionally, the chlorinated positions (1 and 3) add a layer of complexity to its structure, potentially influencing both its physical properties and interactions with biological systems.

Recent studies have highlighted the importance of naphthol derivatives in drug discovery, particularly in the development of anti-inflammatory agents, antioxidants, and compounds with potential use in oncology. The unique combination of substituents in this compound—amino, chloro, and hydroxyl groups—positions it as a promising candidate for exploring its role in these therapeutic areas.

One of the most intriguing aspects of 2-Naphthalenol, 7-amino-1,3-dichloro-5,6,7,8-tetrahydro- is its tetrahydrofuran-like ring system, which suggests that it may possess properties associated with cyclic ethers. This structural feature could potentially contribute to lipophilic interactions, enhancing its ability to cross biological membranes and interact with target molecules.

Furthermore, the compound's amino group could serve as a site for further functionalization, allowing chemists to explore various bioisosteric replacements or modifications that might enhance its pharmacokinetic profile or increase its selectivity toward specific biological targets. This makes it an attractive starting point for drug design and optimization efforts.

Recent advancements in crystallography and structure-activity relationship (SAR) studies have enabled researchers to gain deeper insights into how structural modifications influence the pharmacological properties of naphthol derivatives. By leveraging these tools, scientists can better understand the molecular interactions of 2-Naphthalenol, 7-amino-1,3-dichloro-5,6,7,8-tetrahydro- and optimize its structure for desired therapeutic outcomes.

Moreover, the compound's chlorine substituents may play a critical role in its pharmacokinetics. Chlorine atoms are known to influence metabolism, particularly through cytochrome P450 enzymes, which can impact both clearance and drug-drug interactions. This aspect is crucial when considering the toxicological profile of the compound and its potential for clinical application.

Given its complex structure and functional diversity, 2-Naphthalenol, 7-amino-1,3-dichloro-5,6,7,8-tetrahydro- represents a valuable tool in the pharmaceutical industry. Its properties make it suitable for exploring various biological pathways, including those involved in inflammation, oxidative stress, and potentially even neurodegenerative diseases.

As research in the naphthol derivative class continues to evolve, compounds like 2-Naphthalenol, 7-amino-1,3-dichloro-5,6,7,8-tetrahydro- are expected to play a pivotal role in unlocking new therapeutic avenues. Their unique structural features and versatile functional groups provide chemists with the necessary building blocks to design innovative drugs that address unmet medical needs.